Cas no 51886-28-3 (Heptane, 3-methyl-,didehydro deriv. (9CI))

Heptane, 3-methyl-,didehydro deriv. (9CI) structure
51886-28-3 structure
Product Name:Heptane, 3-methyl-,didehydro deriv. (9CI)
CAS No:51886-28-3
MF:C8H16
MW:112.212642669678
CID:378522
PubChem ID:5364732
Update Time:2025-04-19

Heptane, 3-methyl-,didehydro deriv. (9CI) Chemical and Physical Properties

Names and Identifiers

    • Heptane, 3-methyl-,didehydro deriv. (9CI)
    • 3-METHYL-3-HEPTENE
    • 3-methylheptane,didehydro derivative
    • (E)-3-Methyl-3-heptene
    • 3-Heptene, 3-methyl-, trans
    • 51886-28-3
    • CHEBI:88857
    • 3-Methyl-3-heptene (cis,trans)
    • MFCD00048796
    • 2-Hexene, 2-ethyl
    • AAUHUDBDDBJONC-BQYQJAHWSA-N
    • (E)-3-Methylhept-3-ene
    • 3-Heptene, 3-methyl-
    • Q27160860
    • 7300-03-0
    • 3-Methyl-3-heptene (c,t)
    • Inchi: 1S/C8H16/c1-4-6-7-8(3)5-2/h7H,4-6H2,1-3H3/b8-7+
    • InChI Key: AAUHUDBDDBJONC-BQYQJAHWSA-N
    • SMILES: C(/C=C(\C)/CC)CC

Computed Properties

  • Exact Mass: 112.12500
  • Monoisotopic Mass: 112.125200510g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 70.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0.00000
  • LogP: 3.14280

Heptane, 3-methyl-,didehydro deriv. (9CI) Related Literature

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